Cas no 2121713-63-9 (Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate
• CAS No: 2121713-63-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 6567651
• PubChem ID: 165902413
• Update Time: 2025-11-01

Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate
• 2121713-63-9
• EN300-27724814
• Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate

• Inchi： 1S/C11H11N3O2S/c1-6-9(14-11(12)17-6)7-4-3-5-8(13-7)10(15)16-2/h3-5H,1-2H3,(H2,12,14)
• InChI Key： WEBGYESCYSDYOS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC=C(C(=O)OC)N=1

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate

Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate: A Comprehensive Overview

Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate, with the CAS number 2121713-63-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyridine and thiazole moieties, which are well-known for their role in modulating various biological pathways.

The compound's name can be broken down into its constituent parts to better understand its chemical composition. The term Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate indicates a pyridine core substituted at the 6-position with a thiazole ring. The thiazole ring itself is further modified with an amino group at the 2-position and a methyl group at the 5-position. This specific arrangement of functional groups makes Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate a versatile scaffold for drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their ability to interact with biological targets in unique ways. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The presence of the thiazole ring in Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate adds to its complexity and potential biological activity. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties, making this compound a promising candidate for further investigation.

The synthesis of Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole core, followed by its functionalization with the appropriate substituents. The introduction of the amino group and methyl group at specific positions on the thiazole ring is crucial for achieving the desired biological activity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to facilitate these transformations.

One of the most compelling aspects of Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes associated with inflammation and cancer. These findings have prompted further investigation into its pharmacological properties.

The molecular structure of Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylate also makes it an attractive candidate for structural-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with its target proteins. These insights can guide the optimization process by identifying key structural features that contribute to binding affinity and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

Recent advancements in synthetic chemistry have also enabled the preparation of analogs of Methyl 6-(2-amino-5-methyl-1,3-thiazol-4-y l)pyridine -2-carboxylate with modified substituents. By varying the functional groups attached to the pyridine and thiazole rings, scientists can explore new chemical spaces and uncover novel biological activities. This strategy has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The pharmacokinetic properties of Methyl 6-(2-amino -5-methyl -1 ,3-thiazol -4 -y l)pyridine -2-carboxylate are also being studied to assess its suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance play critical roles in determining whether a compound can progress to clinical trials. Researchers are employing various techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to analyze these properties in detail.

In conclusion, Methyl 6-(2-amino -5-methyl -1 ,3-thiazol -4 -y l)pyridine -2-carboxylate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive scaffold for drug discovery. As our understanding of heterocyclic chemistry continues to evolve, compounds like Methyl 6-(2-amino -5-methyl -1 ,3-thiazol -4 -y l)pyridine -2-carboxylate will undoubtedly play a crucial role in developing new therapies for various diseases.